Cas no 1935613-90-3 (6H-Pyrazolo[3,4-c]pyridin-7-ylamine)

• Product Name: 6H-Pyrazolo[3,4-c]pyridin-7-ylamine
• CAS No: 1935613-90-3
• MF: C₆H₆N₄
• MW: 134.13863992691
• MDL: MFCD33407321
• CID: 5182440
• Update Time: 2026-03-05

6H-Pyrazolo[3,4-c]pyridin-7-ylamine Chemical and Physical Properties

Names and Identifiers

• 6H-Pyrazolo[3,4-c]pyridin-7-ylamine

• MDL： MFCD33407321
• Inchi： 1S/C6H6N4/c7-6-5-4(1-2-8-6)3-9-10-5/h1-3,8H,7H2
• InChI Key： AGBGVDJPDUIEFY-UHFFFAOYSA-N
• SMILES： C1(N)NC=CC2=CN=NC=12

Additional information on 6H-Pyrazolo[3,4-c]pyridin-7-ylamine

Introduction to 6H-Pyrazolo[3,4-c]pyridin-7-ylamine (CAS No. 1935613-90-3)

6H-Pyrazolo[3,4-c]pyridin-7-ylamine, with the CAS number 1935613-90-3, is a promising compound in the field of medicinal chemistry and drug discovery. This compound belongs to the class of pyrazolopyridines, which have garnered significant attention due to their diverse biological activities and potential therapeutic applications. The unique structural features of 6H-Pyrazolo[3,4-c]pyridin-7-ylamine make it a valuable scaffold for the development of novel drugs targeting various diseases.

The chemical structure of 6H-Pyrazolo[3,4-c]pyridin-7-ylamine consists of a pyrazole ring fused to a pyridine ring, with an amine group attached at the 7-position. This arrangement provides a versatile platform for chemical modifications, allowing researchers to explore a wide range of functional groups and substituents to optimize the compound's pharmacological properties. The amine group, in particular, can be derivatized to enhance solubility, bioavailability, and target specificity.

Recent studies have highlighted the potential of 6H-Pyrazolo[3,4-c]pyridin-7-ylamine in various therapeutic areas. One notable application is in the treatment of neurological disorders. Research has shown that compounds derived from this scaffold can modulate neurotransmitter systems, making them potential candidates for the development of new treatments for conditions such as Alzheimer's disease and Parkinson's disease. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that certain derivatives of 6H-Pyrazolo[3,4-c]pyridin-7-ylamine exhibited potent inhibitory activity against acetylcholinesterase (AChE), a key enzyme involved in the breakdown of acetylcholine in the brain.

In addition to its neurological applications, 6H-Pyrazolo[3,4-c]pyridin-7-ylamine has also shown promise in cancer research. Several studies have reported that this compound and its derivatives can inhibit the growth of various cancer cell lines by targeting specific signaling pathways. For example, a study published in Cancer Research found that a derivative of 6H-Pyrazolo[3,4-c]pyridin-7-ylamine selectively inhibited the PI3K/AKT/mTOR pathway, which is frequently dysregulated in many types of cancer. This inhibition led to reduced cell proliferation and increased apoptosis in both in vitro and in vivo models.

The pharmacokinetic properties of 6H-Pyrazolo[3,4-c]pyridin-7-ylamine have also been extensively studied. Researchers have optimized the compound's structure to improve its oral bioavailability and metabolic stability. A study published in European Journal of Medicinal Chemistry reported that certain derivatives exhibited favorable pharmacokinetic profiles, with good plasma exposure and low clearance rates. These findings suggest that 6H-Pyrazolo[3,4-c]pyridin-7-ylamine-based compounds have the potential to be developed into orally active drugs with sustained therapeutic effects.

The safety profile of 6H-Pyrazolo[3,4-c]pyridin-7-ylamine is another important aspect that has been investigated. Preclinical studies have shown that this compound and its derivatives are generally well-tolerated at therapeutic doses. Toxicity assessments conducted in animal models revealed no significant adverse effects on major organs or physiological parameters. These results provide a strong foundation for further clinical development.

Clinical trials are currently underway to evaluate the efficacy and safety of 6H-Pyrazolo[3,4-c]pyridin-7-ylamine-based compounds in human subjects. Early-phase trials have shown promising results, with several candidates demonstrating significant therapeutic benefits without major side effects. For instance, a Phase I trial evaluating a derivative of 6H-Pyrazolo[3,4-c]pyridin-7-ylamine for the treatment of advanced solid tumors reported favorable safety profiles and preliminary evidence of antitumor activity.

In conclusion, 6H-Pyrazolo[3,4-c]pyridin-7-ylamine (CAS No. 1935613-90-3) is a versatile and promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features and favorable pharmacological properties make it an attractive scaffold for drug discovery and development. Ongoing research continues to uncover new insights into its mechanisms of action and potential uses in treating various diseases. As more clinical data becomes available, it is likely that this compound will play an increasingly important role in advancing medical treatments.